N4-Acetylsulfanilamide-(ring-13C6), VETRANAL(TM), analytical standard
Catalog No.
S12512671
CAS No.
M.F
C8H10N2O3S
M. Wt
220.20 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
N4-Acetylsulfanilamide-(ring-13C6), VETRANAL(TM), analytical standard
IUPAC Name
N-(4-sulfamoyl(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)acetamide
Molecular Formula
C8H10N2O3S
Molecular Weight
220.20 g/mol
InChI
InChI=1S/C8H10N2O3S/c1-6(11)10-7-2-4-8(5-3-7)14(9,12)13/h2-5H,1H3,(H,10,11)(H2,9,12,13)/i2+1,3+1,4+1,5+1,7+1,8+1
InChI Key
PKOFBDHYTMYVGJ-CLQMYPOBSA-N
Canonical SMILES
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N
Isomeric SMILES
CC(=O)N[13C]1=[13CH][13CH]=[13C]([13CH]=[13CH]1)S(=O)(=O)N
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
2
Exact Mass
220.06134237 g/mol
Monoisotopic Mass
220.06134237 g/mol
Heavy Atom Count
14
Dates
Last modified: 08-09-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:490-10-8
Molecular Formula:C10H14O2
Molecular Weight:166.22 g/mol
Availability:
Inquiry
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
